C-131,2,3,6,7,8-HxCDD
C-131,2,3,6,7,8-HxCDD
Brand Name:
Vulcanchem
CAS No.:
109719-81-5
VCID:
VC20795204
InChI:
InChI=1S/C12H2Cl6O2/c13-3-1-5-11(9(17)7(3)15)20-6-2-4(14)8(16)10(18)12(6)19-5/h1-2H/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
SMILES:
C1=C2C(=C(C(=C1Cl)Cl)Cl)OC3=CC(=C(C(=C3O2)Cl)Cl)Cl
Molecular Formula:
C12H2Cl6O2
Molecular Weight:
402.8 g/mol
C-131,2,3,6,7,8-HxCDD
CAS No.: 109719-81-5
Cat. No.: VC20795204
Molecular Formula: C12H2Cl6O2
Molecular Weight: 402.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 109719-81-5 |
|---|---|
| Molecular Formula | C12H2Cl6O2 |
| Molecular Weight | 402.8 g/mol |
| IUPAC Name | 1,2,3,6,7,8-hexachlorodibenzo-p-dioxin |
| Standard InChI | InChI=1S/C12H2Cl6O2/c13-3-1-5-11(9(17)7(3)15)20-6-2-4(14)8(16)10(18)12(6)19-5/h1-2H/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1 |
| Standard InChI Key | YCLUIPQDHHPDJJ-WCGVKTIYSA-N |
| Isomeric SMILES | [13CH]1=[13C]2[13C](=[13C]([13C](=[13C]1Cl)Cl)Cl)O[13C]3=[13CH][13C](=[13C]([13C](=[13C]3O2)Cl)Cl)Cl |
| SMILES | C1=C2C(=C(C(=C1Cl)Cl)Cl)OC3=CC(=C(C(=C3O2)Cl)Cl)Cl |
| Canonical SMILES | C1=C2C(=C(C(=C1Cl)Cl)Cl)OC3=CC(=C(C(=C3O2)Cl)Cl)Cl |
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